Cas no 2229108-71-6 (1-amino-2-(3,3-difluorocyclobutyl)propan-2-ol)

1-Amino-2-(3,3-difluorocyclobutyl)propan-2-ol is a fluorinated cyclobutyl derivative with a β-amino alcohol functional group. Its structure combines a cyclobutyl ring with geminal difluorine substitutions and a hydroxyl-amine side chain, offering unique steric and electronic properties. This compound is of interest in medicinal chemistry and drug development due to its potential as a chiral building block for bioactive molecules. The difluorocyclobutyl moiety enhances metabolic stability and lipophilicity, while the amino alcohol group provides versatility for further derivatization. Its rigid cyclobutyl core may contribute to conformational restraint in target interactions. The compound's synthetic utility lies in its ability to serve as a precursor for pharmacophores requiring fluorinated alicyclic frameworks.

1-amino-2-(3,3-difluorocyclobutyl)propan-2-ol structure

2229108-71-6 structure

Product Name:1-amino-2-(3,3-difluorocyclobutyl)propan-2-ol

CAS No:2229108-71-6

MF:C₇H₁₃F₂NO

MW:165.181029081345

CID:5918968

PubChem ID:165675421

Update Time:2025-05-27

1-amino-2-(3,3-difluorocyclobutyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-amino-2-(3,3-difluorocyclobutyl)propan-2-ol
- 2229108-71-6
- EN300-1948674
- Inchi： 1S/C7H13F2NO/c1-6(11,4-10)5-2-7(8,9)3-5/h5,11H,2-4,10H2,1H3
- InChI Key： ITIDCXSCTXMCIQ-UHFFFAOYSA-N
- SMILES： FC1(CC(C(C)(CN)O)C1)F

Computed Properties

Exact Mass: 165.09652036g/mol
Monoisotopic Mass: 165.09652036g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 46.2Å²

1-amino-2-(3,3-difluorocyclobutyl)propan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1948674-0.05g	1-amino-2-(3,3-difluorocyclobutyl)propan-2-ol	2229108-71-6	0.05g	$888.0	2023-09-17
Enamine	EN300-1948674-0.1g	1-amino-2-(3,3-difluorocyclobutyl)propan-2-ol	2229108-71-6	0.1g	$930.0	2023-09-17
Enamine	EN300-1948674-0.25g	1-amino-2-(3,3-difluorocyclobutyl)propan-2-ol	2229108-71-6	0.25g	$972.0	2023-09-17
Enamine	EN300-1948674-0.5g	1-amino-2-(3,3-difluorocyclobutyl)propan-2-ol	2229108-71-6	0.5g	$1014.0	2023-09-17
Enamine	EN300-1948674-1.0g	1-amino-2-(3,3-difluorocyclobutyl)propan-2-ol	2229108-71-6	1g	$986.0	2023-06-01
Enamine	EN300-1948674-2.5g	1-amino-2-(3,3-difluorocyclobutyl)propan-2-ol	2229108-71-6	2.5g	$2071.0	2023-09-17
Enamine	EN300-1948674-5.0g	1-amino-2-(3,3-difluorocyclobutyl)propan-2-ol	2229108-71-6	5g	$2858.0	2023-06-01
Enamine	EN300-1948674-10.0g	1-amino-2-(3,3-difluorocyclobutyl)propan-2-ol	2229108-71-6	10g	$4236.0	2023-06-01
Enamine	EN300-1948674-1g	1-amino-2-(3,3-difluorocyclobutyl)propan-2-ol	2229108-71-6	1g	$1057.0	2023-09-17
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